Cas no 2171457-02-4 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylcyclohexane-1-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylcyclohexane-1-carboxylic acid
• CAS No: 2171457-02-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6350592
• PubChem ID: 165549036
• Update Time: 2025-10-31

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylcyclohexane-1-carboxylic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylcyclohexane-1-carboxylic acid
• 2171457-02-4
• EN300-1492476

• Inchi： 1S/C26H30N2O5/c1-16(23(29)28-26(2)14-8-7-13-22(26)24(30)31)27-25(32)33-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,16,21-22H,7-8,13-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： FHOGTQPCSUMBCD-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1(C)NC(C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylcyclohexane-1-carboxylic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylcyclohexane-1-carboxylic acid (CAS No. 2171457-02-4)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylcyclohexane-1-carboxylic acid, identified by its CAS number 2171457-02-4, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This molecule, featuring a complex structure that integrates a fluorenylmethoxycarbonyl (Fmoc) protecting group with an amide linkage, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of a methylcyclohexane moiety suggests structural rigidity, which may contribute to improved pharmacokinetic properties, while the propanamido group introduces functionality that could be exploited for bioconjugation or further derivatization.

The Fmoc group, a widely used protecting group in peptide synthesis, indicates that this compound may serve as a precursor in the synthesis of peptides or peptidomimetics. The utility of such protecting groups lies in their ability to shield reactive amine or carboxyl groups during synthetic steps, allowing for controlled and predictable reactions. This characteristic makes 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylcyclohexane-1-carboxylic acid a valuable intermediate in the construction of more complex biomolecules.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in drug design. The incorporation of fluorene derivatives into pharmacophores has been shown to enhance binding affinity and selectivity due to the rigid aromatic system's ability to adopt specific conformations. In particular, the fluorenylmethoxycarbonyl moiety not only provides stability during synthetic processes but also contributes to the overall solubility and metabolic stability of the final drug candidates. This has led to increased interest in molecules like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylcyclohexane-1-carboxylic acid as building blocks for next-generation therapeutics.

The methylcyclohexane ring is another key structural feature that may influence the biological activity of this compound. Cyclohexane derivatives are frequently employed in drug design due to their ability to mimic natural stereocenters and provide favorable interactions with biological targets. The presence of a methyl group at the 2-position introduces additional steric bulk, which can be exploited to optimize binding interactions or modulate metabolic clearance. Such structural elements are often critical in achieving high efficacy and low toxicity in drug candidates.

In the context of current research, there is growing evidence that bioconjugation strategies, involving the linking of therapeutic agents to targeting moieties, can significantly enhance treatment outcomes. The amide linkage in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylcyclohexane-1-carboxylic acid provides a versatile platform for such modifications. For instance, this compound could be used to develop antibody-drug conjugates (ADCs) or peptidomimetic-based therapies by attaching cytotoxic agents or targeting ligands through the amide bond. The stability provided by the Fmoc group ensures that reactive intermediates do not interfere with conjugation reactions, making this compound a promising candidate for such applications.

Moreover, the structural complexity of this molecule suggests potential applications beyond traditional small-molecule drug development. For example, it could serve as a scaffold for designing novel enzyme inhibitors or receptor modulators. The combination of a rigid aromatic system with functionalized side chains allows for fine-tuning of physicochemical properties such as solubility, permeability, and binding affinity. These factors are critical in determining the success of a drug candidate throughout its development pipeline.

Recent studies have also explored the use of fluorene derivatives in photodynamic therapy (PDT) and other light-based therapeutic modalities. The fluorescence properties of fluorene-based compounds make them attractive for applications where real-time imaging or activation is required. While 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylcyclohexane-1-carboxylic acid may not be directly used as a photosensitizer, its structural framework could inspire the design of related molecules with enhanced photophysical properties for such therapeutic applications.

The role of computational chemistry and high-throughput screening has further accelerated the discovery process for novel bioactive compounds like this one. Virtual screening techniques allow researchers to rapidly evaluate large libraries of molecules based on their predicted interactions with biological targets. The structural features of 2-(R)-3-(tert-butyl)-4-(6-fluoropyridinyl)-4-(trifluoromethyl)-1-pyrrolyl]methyl]carbamoylamino)-N,N-dimethylbutanamide, including its rigid core and functionalized side chains, make it an ideal candidate for such computational approaches.

In conclusion, CAS No. 2171457 - 02 - 4, corresponding to 2 - 2 - ({(9H - fluoren - 9 - ylmethoxycarbonyl} amino) propanamido - 2 - methylcyclohexane - 1 - carboxylic acid, represents a structurally sophisticated compound with potential applications across multiple domains of pharmaceutical research and development. Its unique combination of features—such as the presence of an Fmoc group, fluorene moiety, and methylcyclohexane ring—positions it as a valuable intermediate for synthesizing advanced therapeutics, including peptides, peptidomimetics, and bioconjugates. As research continues to uncover new ways to leverage complex molecular architectures for therapeutic benefit, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.